Cas no 1384429-32-6 (3-(Tert-butoxy)azetidine hydrochloride)

• Product Name: 3-(Tert-butoxy)azetidine hydrochloride
• CAS No: 1384429-32-6
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD22196535
• CID: 2134941
• PubChem ID: 71755657
• Update Time: 2025-10-28

3-(Tert-butoxy)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-tert-butoxyazetidine hydrochloride
• 3-(tert-butoxy)azetidine hydrochloride
• NE42274
• MFCD22196535
• 3-(t-Butoxy)aZetidine hydrochloride
• WS-01791
• CS-0045445
• EN300-102973
• DA-23236
• 1384429-32-6
• D85882
• SCHEMBL14645808
• 3-(tert-Butoxy)azetidine HCl
• 3-[(2-methylpropan-2-yl)oxy]azetidine;hydrochloride
• 3-(tert-butoxy)azetidinehydrochloride
• SB51353
• AKOS026743603
• 3-(Tert-butoxy)azetidine hydrochloride

• MDL： MFCD22196535
• Inchi： 1S/C7H15NO.ClH/c1-7(2,3)9-6-4-8-5-6;/h6,8H,4-5H2,1-3H3;1H
• InChI Key： DGCQCDRPWGBFON-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C1CNC1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-(Tert-butoxy)azetidine hydrochloride

3-(Tert-butoxy)azetidine hydrochloride: A Comprehensive Overview

The compound 3-(Tert-butoxy)azetidine hydrochloride (CAS No. 1384429-32-6) is a notable molecule in the field of organic chemistry and pharmacology. This compound has garnered significant attention due to its unique structural properties and potential applications in drug development. The tert-butoxy group attached to the azetidine ring introduces interesting steric and electronic effects, making it a valuable substrate for further research and synthesis.

Azetidines, as four-membered ring heterocycles, have been extensively studied for their role in various biological activities. The hydrochloride salt form of this compound ensures stability and solubility, which are critical factors in pharmaceutical applications. Recent studies have highlighted the importance of azetidine derivatives in the development of novel therapeutic agents, particularly in the areas of neuroscience and oncology.

One of the most promising aspects of 3-(Tert-butoxy)azetidine hydrochloride is its potential as a precursor for more complex molecules. Researchers have utilized this compound as a building block in the synthesis of bioactive compounds, leveraging its structural versatility. For instance, the tert-butoxy group can be readily modified to introduce diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. The use of microwave-assisted synthesis and catalytic asymmetric synthesis has significantly improved the efficiency and scalability of producing 3-(Tert-butoxy)azetidine hydrochloride. These techniques not only reduce reaction times but also minimize waste, aligning with green chemistry principles.

In terms of pharmacological activity, 3-(Tert-butoxy)azetidine hydrochloride has shown potential as a modulator of ion channels and receptors. Preclinical studies have demonstrated its ability to influence voltage-gated sodium channels, which are critical targets in pain management and epilepsy treatment. Furthermore, its interaction with GABA receptors suggests possible applications in anxiety and sleep disorders.

The stereochemistry of this compound plays a crucial role in its biological activity. The tert-butyl group introduces a bulky substituent that can influence the spatial arrangement of the molecule, affecting its binding affinity to target proteins. This stereochemical consideration is vital in drug design, as it can significantly impact efficacy and selectivity.

Another area of interest is the use of 3-(Tert-butoxy)azetidine hydrochloride in click chemistry reactions. The azetidine ring's reactivity makes it an ideal candidate for copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the rapid construction of complex molecules with high precision. This approach has been instrumental in developing new drug candidates with improved pharmacokinetic profiles.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound thoroughly. These analyses provide insights into its molecular structure, purity, and stability under various conditions, ensuring its reliability for downstream applications.

In conclusion, 3-(Tert-butoxy)azetidine hydrochloride represents a versatile and valuable compound in contemporary chemical research. Its unique properties, combined with cutting-edge synthetic and analytical techniques, position it as a key player in advancing drug discovery and development efforts.